Cas no 59777-69-4 (Propyl 3-sulfamoylbenzoate)

Propyl 3-sulfamoylbenzoate structure
Propyl 3-sulfamoylbenzoate structure
Product Name:Propyl 3-sulfamoylbenzoate
CAS No:59777-69-4
MF:C10H13NO4S
MW:243.27952170372
CID:2834421
PubChem ID:44365702
Update Time:2025-04-21

Propyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

    • PROPYL 3-SULFAMOYLBENZOATE
    • AKOS008948538
    • CHEMBL348217
    • 3-Sulfamoyl-benzoic acid propyl ester
    • DTXSID00658469
    • 59777-69-4
    • Propyl 3-sulfamoylbenzoate
    • Inchi: 1S/C10H13NO4S/c1-2-6-15-10(12)8-4-3-5-9(7-8)16(11,13)14/h3-5,7H,2,6H2,1H3,(H2,11,13,14)
    • InChI Key: HFLORFSZGUVCII-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)OCCC)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 243.05652907Da
  • Monoisotopic Mass: 243.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 94.8Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited